BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Dossier: Physicochemical Properties
of 5-Methylhex-3-en-2-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methylhex-3-en-2-ol

Cat. No.: B14358801

For distribution to: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the core physicochemical properties of the
organic compound 5-Methylhex-3-en-2-ol, with a focus on its molecular weight and chemical
formula.

Chemical Identity and Molecular Weight

5-Methylhex-3-en-2-ol is an unsaturated alcohol. Its structure consists of a six-carbon chain
containing a double bond and a hydroxyl group, with a methyl group as a substituent.

1.1 Chemical Formula

The molecular formula for 5-Methylhex-3-en-2-ol has been determined to be C7H140.[1][2][3]
This formula is derived from its structure: a seven-carbon framework, fourteen hydrogen atoms,
and a single oxygen atom.

1.2 Molecular Weight Calculation and Data

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 5-Methylhex-3-en-2-ol is based on the atomic masses of carbon, hydrogen,

and oxygen.

The data for the compound are summarized in the table below for clarity and ease of
comparison.
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Parameter Value Source
IUPAC Name 5-methylhex-3-en-2-ol [2]
Molecular Formula C7H140 [11[2][3]
Average Molecular Weight 114.19 g/mol [2][3]
Monoisotopic Mass 114.104465066 Da [11121[3]
CAS Registry Number 93399-99-6 [1][2]

Logical Relationship of Structure to Formula

The logical derivation of the molecular formula from the IUPAC name is a foundational concept
in organic chemistry. The workflow illustrates how the nomenclature directly informs the
chemical structure and, consequently, the molecular formula.

Derivation of molecular formula from IUPAC name.

This document is intended for technical audiences. The information provided is based on
established chemical principles and publicly available data. No experimental protocols are
included as the determination of molecular weight is a standard calculation based on the
verified chemical formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Dossier: Physicochemical Properties of 5-
Methylhex-3-en-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14358801#5-methylhex-3-en-2-ol-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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